Cas no 934841-17-5 ((3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate)

(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate structure
934841-17-5 structure
Product Name:(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate
CAS No:934841-17-5
MF:C19H31NO5
MW:353.453146219254
MDL:MFCD21340273
CID:821964
PubChem ID:25063946
Update Time:2024-10-26

(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate
    • (3S,5S)-3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydro-furan-2-yl)-2 -oxopyrrolidine-1-carboxylic acid tert-butyl ester
    • 1,1-Dimethylethyl (3S,5S)-3-(1-methylethyl)-2-oxo-5-[(2S,4S)-tetrahydro-4-(1-methylethyl)-5-oxo-2-furanyl]-1-pyrrolidinecarboxylate (ACI)
    • tert-butyl (3S,5S)-2-oxo-5-[(2S,4S)-5-oxo-4-propan-2-yloxolan-2-yl]-3-propan-2-ylpyrrolidine-1-carboxylate
    • (3S,5S)-3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydro-furan-2-yl)-2-oxopyrrolidine-1-carboxylic acid tert-butyl ester
    • SCHEMBL9907037
    • DB-023112
    • 934841-17-5
    • Aliskiren intermediate
    • (3S,5S)-tert-Butyl3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate
    • IMCGHZIGRANKHV-AJNGGQMLSA-N
    • AKOS016003341
    • CID 25063946
    • DTXSID60648583
    • (3S,5S)-3-(1-Methylethyl)-2-oxo-5-[(2S,4S)-tetrahydro-4-(1-methylethyl)-5-oxo-2-furanyl]-1-pyrrolidinecarboxylic acid tert-butyl ester
    • MDL: MFCD21340273
    • Inchi: 1S/C19H31NO5/c1-10(2)12-8-14(15-9-13(11(3)4)17(22)24-15)20(16(12)21)18(23)25-19(5,6)7/h10-15H,8-9H2,1-7H3/t12-,13-,14-,15-/m0/s1
    • InChI Key: IMCGHZIGRANKHV-AJNGGQMLSA-N
    • SMILES: C(N1C(=O)[C@H](C(C)C)C[C@H]1[C@H]1OC(=O)[C@H](C(C)C)C1)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 353.22022309g/mol
  • Monoisotopic Mass: 353.22022309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Density: 1.112
  • Boiling Point: 502.4±33.0 °C at 760 mmHg
  • Flash Point: 257.6±25.4 °C
  • PSA: 72.91000
  • LogP: 3.32020
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Security Information

(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Pricemore >>

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(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: p-Toluenesulfonic acid ,  4-(Dimethylamino)pyridine Solvents: Toluene ;  10 s, 50 °C
Reference
Method for preparing aliskiren intermediate in continuous flow microreactor
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Toluene ;  24 h, 20 bar, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  1 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  30 min, pH 3, rt
1.4 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  overnight, rt
1.5 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Ethyl acetate ;  10 min, 50 °C; 12 h, 50 °C; 50 °C → 5 °C; 5 h, 0 - 5 °C
Reference
A Facile, Six-Step Process for the Synthesis of (3S,5S)-3-Isopropyl-5-((2S,4S)-4-isopropyl-5-oxo-tetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylic Acid tert-Butyl Ester, The Key Synthetic Intermediate of Aliskiren
Pan, Xianhua; Xu, Siyao; Huang, Rui; Yu, Wansheng; Liu, Feng, Organic Process Research & Development, 2015, 19(6), 611-617

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Isopropyl acetate ;  40 - 45 °C
1.2 Solvents: Isopropyl acetate ;  30 min, 40 - 45 °C; overnight, 40 - 45 °C; 45 °C → 5 °C; 5 h, 0 - 5 °C
Reference
Preparation of oxotetrahydrofurylpyrrolidinones as intermediates for renin inhibitors such as Aliskiren.
, World Intellectual Property Organization, , ,

(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Raw materials

(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Preparation Products

(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Related Literature

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